Cas no 165905-07-7 (2(5H)-Furanone, 5-methyl-4-(12-oxononacosyl)-, (5S)-)
165905-07-7 structure
Product name:2(5H)-Furanone, 5-methyl-4-(12-oxononacosyl)-, (5S)-
2(5H)-Furanone, 5-methyl-4-(12-oxononacosyl)-, (5S)- Chemical and Physical Properties
Names and Identifiers
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- 2(5H)-Furanone,5-methyl-4-(12-oxononacosyl)-, (5S)-
- 2(5H)-Furanone,5-methyl-4-(12-oxononacosyl)-, (S)-
- Reticulatamone
- 2(5H)-Furanone, 5-methyl-4-(12-oxononacosyl)-, (5S)-
- (5S)-5-Methyl-4-(12-oxononacosyl)-2(5H)-furanone
- 165905-07-7
- DTXSID601239989
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- Inchi： 1S/C34H62O3/c1-3-4-5-6-7-8-9-10-11-12-13-16-19-22-25-28-33(35)29-26-23-20-17-14-15-18-21-24-27-32-30-34(36)37-31(32)2/h30-31H,3-29H2,1-2H3/t31-/m0/s1
- InChI Key： JEYYHSMXZHXHPN-HKBQPEDESA-N
- SMILES： O1[C@@H](C)C(CCCCCCCCCCCC(=O)CCCCCCCCCCCCCCCCC)=CC1=O
Computed Properties
- Exact Mass: 518.46989584g/mol
- Monoisotopic Mass: 518.46989584g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 37
- Rotatable Bond Count: 28
- Complexity: 580
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 13.2
- Topological Polar Surface Area: 43.4Ų
2(5H)-Furanone, 5-methyl-4-(12-oxononacosyl)-, (5S)- Related Literature
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Riadh Hanachi,Mohammed A. M. Alkhalifah,Faisal Alresheedi,Bahoueddine Tangour,Majdi Hochlaf New J. Chem., 2021,45, 17796-17807
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Amalia Poblador-Bahamonde,Eric Clot Dalton Trans., 2013,42, 776-781
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Xiaoxi Lin,Zhengyu Li,Xiaoyan Han RSC Adv., 2016,6, 75465-75469
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Paula Alvarez-Bercedo,Andrew D. Bond,Robert Haigh,Alexander D. Hopkins,Gavin T. Lawson,Mary McPartlin,David Moncrieff,Marta E. Gonzalez Mosquera,Jeremy M. Rawson,Anthony D. Woods,Dominic S. Wright Chem. Commun., 2003, 1288-1289
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